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Compound of Interest

Compound Name: Cephaprin

Cat. No.: B13393267

This guide provides a detailed in vitro comparison of the antimicrobial activity of Cephapirin and
Penicillin against various Streptococcus species. The data presented is intended for
researchers, scientists, and drug development professionals to facilitate an objective evaluation
of these two important beta-lactam antibiotics.

Quantitative Data Summary

The following tables summarize the Minimum Inhibitory Concentration (MIC) data for
Cephapirin and Penicillin against key Streptococcus species. The data has been compiled from
multiple in vitro studies.

Table 1: Comparative MIC Data for Cephapirin and Penicillin against Streptococcus Species
from Bovine Mastitis
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Streptococcus o MIC Range
Species Antibiotic MIC50 (pg/mL)  MIC90 (ug/mL) (ngimL)

S. agalactactiae Cephapirin 0.12 0.12 <0.06 — 0.25
Penicillin 0.06 0.12 <0.06 — 0.12

S. dysgalactiae Cephapirin 0.12 0.12 <0.06 - 0.12
Penicillin <0.06 0.06 <0.06 - 0.12

S. uberis Cephapirin 0.25 0.5 <0.06 -1
Penicillin 0.12 0.25 <0.06 - 0.5

Table 2: MIC Data for Penicillin against Various Streptococcus Species

Streptococcus L MIC Range
. Antibiotic MIC50 (pg/mL)  MIC90 (pg/mL)

Species (ng/mL)

S. pyogenes Penicillin <0.015 0.03 <0.015-0.25

Viridans group o
. Penicillin 0.06 1 0.015-8
streptococci

S. pneumoniae
(Penicillin- Penicillin <0.03 <0.03 <0.03 -0.06

susceptible)

S. pneumoniae
(Penicillin- Penicillin 0.25 0.5 0.12-1

intermediate)

S. pneumoniae
(Penicillin- Penicillin 2 4 >2

resistant)

Note: Direct comparative in vitro data for Cephapirin against S. pyogenes, viridans group
Streptococci, and S. pneumoniae* is limited in the reviewed literature. The activity of Cephapirin
is generally considered to be similar to other first-generation cephalosporins.*
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Experimental Protocols

The data presented in this guide is primarily derived from studies employing standardized
antimicrobial susceptibility testing methods, namely broth microdilution and Kirby-Bauer disk
diffusion, as outlined by the Clinical and Laboratory Standards Institute (CLSI).

Broth Microdilution Method

This method is used to determine the Minimum Inhibitory Concentration (MIC) of an

antimicrobial agent.
 Inoculum Preparation:

o Pure colonies of the Streptococcus species are selected from an 18-24 hour culture on a
suitable agar plate (e.g., blood agar).

o A suspension of the colonies is made in a sterile broth or saline to match the turbidity of a
0.5 McFarland standard. This corresponds to approximately 1-2 x 108 CFU/mL.

o The standardized suspension is further diluted to achieve a final inoculum concentration of
approximately 5 x 10> CFU/mL in each well of the microtiter plate.

e Antimicrobial Preparation:
o Stock solutions of Cephapirin and Penicillin are prepared.

o Serial two-fold dilutions of the antibiotics are made in cation-adjusted Mueller-Hinton broth
(CAMHB). For fastidious organisms like streptococci, the broth is often supplemented with
2-5% lysed horse blood.

¢ |noculation and Incubation:

o The prepared microtiter plates containing the serially diluted antibiotics are inoculated with
the standardized bacterial suspension.

o The plates are incubated at 35°C * 2°C for 20-24 hours in ambient air. For some
streptococci, incubation in an atmosphere of 5% CO2 may be required.
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e Result Interpretation:

o The MIC is recorded as the lowest concentration of the antimicrobial agent that completely
inhibits visible growth of the organism.

Kirby-Bauer Disk Diffusion Method

This method assesses the susceptibility of bacteria to antibiotics by measuring the diameter of
the zone of growth inhibition around a disk impregnated with the antibiotic.

e Inoculum Preparation: A standardized inoculum is prepared as described for the broth
microdilution method.

¢ Inoculation:

o A sterile cotton swab is dipped into the standardized bacterial suspension, and excess
fluid is removed by pressing the swab against the inside of the tube.

o The swab is used to streak the entire surface of a Mueller-Hinton agar plate
(supplemented with 5% sheep blood for streptococci) to ensure confluent growth.

o Application of Antibiotic Disks:

o Disks containing a specified concentration of Cephapirin or Penicillin are dispensed onto
the surface of the inoculated agar plate.

o The disks are gently pressed down to ensure complete contact with the agar.
 Incubation: The plates are inverted and incubated at 35°C £ 2°C for 20-24 hours.
e Result Interpretation:

o The diameter of the zone of complete growth inhibition around each disk is measured in
millimeters.

o The measured zone diameters are interpreted as "Susceptible,” "Intermediate," or
"Resistant" according to CLSI guidelines.
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Visualized Workflows
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Caption: Workflow for Broth Microdilution Susceptibility Testing.
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Caption: Workflow for Kirby-Bauer Disk Diffusion Susceptibility Testing.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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